ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-propan-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C18H20ClNO4S/c1-5-24-18(22)13-9-15(10(2)3)25-17(13)20-16(21)12-8-11(19)6-7-14(12)23-4/h6-10H,5H2,1-4H3,(H,20,21)
• InChI Key: RGLJXLYIUXDVAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C(C)C)NC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C18H20ClNO4S
• Molecular Weight: 381.9 g/mol

Description

Ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate, also known as ECT, is a chemical compound that has been used extensively in scientific research. It is a member of the thiophene family of compounds and has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate is not fully understood, but it is believed to exert its effects by inhibiting the activity of certain enzymes, such as protein kinase C (PKC) and phospholipase A2 (PLA2). These enzymes play important roles in various cellular processes, including cell signaling, proliferation, and inflammation. By inhibiting these enzymes, this compound may be able to modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects in various cell types and animal models. These effects include inhibition of cell proliferation, induction of apoptosis (programmed cell death), modulation of neurotransmitter activity, and anti-inflammatory effects. Additionally, this compound has been shown to exhibit low toxicity in animal models, suggesting that it may have a favorable safety profile for potential therapeutic use.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate in lab experiments is its versatility. It can be used in a range of applications, including cancer research, neuroscience, and drug discovery. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate. One area of interest is the development of novel this compound derivatives with improved therapeutic properties. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in various disease states. Finally, this compound may also have potential as a tool in drug discovery research, particularly in the identification of novel compounds with potential therapeutic applications.

Scientific Research Applications

Ethyl 2-[(5-chloro-2-methoxybenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate has been studied for its potential therapeutic applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. It has been shown to exhibit anti-tumor activity in several cancer cell lines, including breast, prostate, and leukemia cells. In neuroscience research, this compound has been studied for its potential to modulate the activity of certain neurotransmitters, such as dopamine and serotonin. Additionally, this compound has been used as a tool in drug discovery research to identify novel compounds with potential therapeutic applications.